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Compound Focus: Vinylcyclooctane

CAS No.: 61142-41-4

Cat. No.: S596243

Chemical Hazard Assessment & Safety Data

Since exact data for vinylcyclooctane is unavailable, you should systematically determine its properties. The
following table outlines the key data points you need to find or establish and the relevant regulatory

frameworks to guide your assessment.

Safety Parameter Description & Relevance Regulatory Context /| Analogous Data
Toxicity (Acute Median Lethal Dose (LD50) crucial for  Use (Q)SAR models (in silico) to predict
Oral) hazard classification [1]. rat oral LD50 as an alternative to in vivo

testing [1] [2].

Health Factors & Identifies specific organs or systems Consult safety data for structurally

Target Organs (e.g., liver, nervous system) that the similar compounds (e.g., vinyl
chemical may damage [3]. chloride) [3].

Exposure Limits Defines the maximum concentration Refer to established limits for analogous
of a chemical in air to which workers substances (e.g., OSHA PEL for vinyl
can be exposed. chloride is 1 ppm TWA) [3].
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Safety Parameter

Physical Hazards

Waste
Classification

Description & Relevance

Assesses characteristics like
flammability, corrosivity, and reactivity
[4].

Determines the proper disposal code
if the chemical becomes waste [4].

Regulatory Context / Analogous Data

Check for ignitable waste (D001) or
reactive waste (D003) characteristics
per EPA guidelines [4].

Classify based on EPA "D" codes for
characteristic wastes or "F" codes for
non-specific sources [4].

General Laboratory Safety & Best Practices

Adhere to these universal safety practices when handling any laboratory chemical:

e Hierarchy of Controls: Prioritize engineering controls (e.g., always use a fume hood), followed by
administrative controls (e.g., established Standard Operating Procedures), and finally, Personal
Protective Equipment (PPE) [5] [3].

e Exposure Monitoring: If a chemical lacks a specific exposure limit, use direct-reading instruments

(e.g., photoionization detectors) or detector tubes to monitor airborne concentrations in the work area

[3].

e Waste Management: Assume that unused chemicals and their solutions are hazardous waste unless
proven otherwise. Segregate waste streams according to their hazard characteristics (e.g., ignitable,

corrosive) for proper disposal [4].

The experimental workflow for risk assessment and safe handling can be summarized as follows:
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Step 1: Search for
Supplier SDS

Data incomplete
or unavailable

Step 2: Use (Q)SAR Models
for Toxicity Prediction

Step 3: Apply Precautionary
Principle & Analogues

Step 4: Implement
Safety Controls

Step 5: Conduct Experiment
with Ongoing Monitoring

End: Manage Waste
According to Hazard
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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